Cas no 186343-41-9 (1-Piperazineethanol, a-[(methylamino)methyl]-)

1-Piperazineethanol, a-[(methylamino)methyl]- structure
186343-41-9 structure
Product Name:1-Piperazineethanol, a-[(methylamino)methyl]-
CAS No:186343-41-9
MF:C8H19N3O
MW:173.25596165657
CID:114797
PubChem ID:15255603
Update Time:2025-04-18

1-Piperazineethanol, a-[(methylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazineethanol, a-[(methylamino)methyl]-
    • 1-(METHYLAMINO)-3-PIPERAZIN-1-YLPROPAN-2-OL
    • 2-[4-(2-AMINOETHYL)PIPERAZIN-1-YL]ETHANOL
    • 1-Piperazineethanol,-alpha--[(methylamino)methyl]-(9CI)
    • 186343-41-9
    • Inchi: 1S/C8H19N3O/c1-9-6-8(12)7-11-4-2-10-3-5-11/h8-10,12H,2-7H2,1H3
    • InChI Key: DQLDLZPHRGFZJJ-UHFFFAOYSA-N
    • SMILES: OC(CNC)CN1CCNCC1

Computed Properties

  • Exact Mass: 173.152812238g/mol
  • Monoisotopic Mass: 173.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 47.5Ų
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